Cas no 1220031-56-0 (3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride)

• Product Name: 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride
• CAS No: 1220031-56-0
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 4688174
• Update Time: 2025-07-22

3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride
• 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidinehydrochloride
• 3-(((3-Methylbenzyl)oxy)methyl)pyrrolidine hydrochloride
• 3-{[(3-methylphenyl)methoxy]methyl}pyrrolidine hydrochloride

• Inchi： 1S/C13H19NO.ClH/c1-11-3-2-4-12(7-11)9-15-10-13-5-6-14-8-13;/h2-4,7,13-14H,5-6,8-10H2,1H3;1H
• InChI Key： QJNYIGUPFJRAOH-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=C(C)C=1)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 183
• Topological Polar Surface Area: 21.3

3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride

Introduction to 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride (CAS No: 1220031-56-0)

3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride (CAS No: 1220031-56-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its complex molecular structure, exhibits promising properties that make it a valuable candidate for various biochemical and medicinal applications. The hydrochloride salt form enhances its solubility and stability, making it more amenable for use in both laboratory research and potential clinical settings.

The molecular framework of 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride incorporates a pyrrolidine ring, which is a key pharmacophore in many bioactive molecules. The presence of a (3-methylbenzyl)oxymethyl substituent at the third position of the pyrrolidine ring introduces a hydrophobic moiety that can interact favorably with biological targets. This structural feature is particularly noteworthy, as it aligns with the growing interest in designing molecules with optimized solubility and bioavailability profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Pyrrolidine derivatives, in particular, have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The compound 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride stands out due to its ability to modulate multiple biological pathways simultaneously, which is a critical factor in the design of next-generation drugs.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The pyrrolidine core can serve as a scaffold for further functionalization, allowing chemists to tailor the molecule's properties to specific therapeutic needs. For instance, modifications at the nitrogen atom of the pyrrolidine ring or at the (3-methylbenzyl)oxymethyl group could enhance binding affinity or metabolic stability, respectively.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride can interact with various protein targets, including enzymes and receptors involved in disease pathways. These interactions suggest that the compound may have therapeutic potential in areas such as pain management, inflammation modulation, and neuroprotection.

The synthesis of 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the (3-methylbenzyl)oxymethyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Recent improvements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In clinical research settings, 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride has been investigated for its potential role as an adjuvant therapy in combination with existing treatments. Preliminary studies indicate that it may enhance the efficacy of certain drugs by improving their pharmacokinetic properties or by targeting additional disease-related pathways. Such findings are particularly exciting as they highlight the compound's versatility and its potential to contribute to more effective treatment strategies.

The pharmaceutical industry has long been interested in developing small molecule drugs that can cross the blood-brain barrier (BBB). The structural features of 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride, particularly the presence of lipophilic groups like the (3-methylbenzyl)oxymethyl moiety, make it a promising candidate for BBB penetration. This capability is crucial for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis, where central nervous system access is essential.

Another area where this compound shows promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride could potentially alleviate symptoms associated with these conditions. Recent studies have demonstrated its ability to inhibit key pro-inflammatory cytokines, suggesting its therapeutic potential in this context.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary toxicology studies on 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride have shown that it exhibits low toxicity at relevant concentrations. However, further comprehensive evaluations are necessary to fully assess its safety and efficacy. These studies will provide critical insights into its potential side effects and optimal dosing regimens.

Future directions in research on 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Advances in techniques such as crystallography and nuclear magnetic resonance (NMR) spectroscopy will aid in elucidating how this compound interacts with biological targets at a molecular level. This information will be invaluable for designing derivatives with enhanced properties.

The development of novel drugs often involves collaboration between academic researchers and industry professionals. The case of 3-{[(3-Methylbenzyl)oxy]methyl}pyrrolidine hydrochloride exemplifies this synergy, as it has been studied by independent research groups worldwide, leading to a wealth of data on its properties and potential uses. Such collaborative efforts are essential for translating laboratory discoveries into tangible therapeutic benefits for patients.

In conclusion, 3-{[( 3- M eth yl b en z y l ) o x y ] m e t h y l } p y r r o l i d i n e h y d r o c l o r i d e ( C A S N o : 1 2 2 0 0 31 - 5 6 - 0 ) i s a promi s i ng compo und wi t h broad pharma ceutical appl icat ions . Its unique structu re an d po ssessi on o f favorable pharma cok ine tic propertie s make i t an attr acti ve candi date fo r furth er researc h an d deve lopment . Whi l e more studie s ar e nee ded to fully evalu ate i ts therapeut ic poten tial , th e cur rent evid ence sug gests th at thi s compo und ha s th e capaci ty to make signifi cant contri butions to med ic ine i n th e comi ng years . p >